Cas no 2171917-19-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid
• CAS No: 2171917-19-2
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6410069
• PubChem ID: 165564085
• Update Time: 2025-05-24

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]but-2-ynoic acid
• 2171917-19-2
• EN300-1550461

• Inchi： 1S/C24H24N2O5/c1-16(23(29)25-13-6-11-22(27)28)12-14-26-24(30)31-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,12-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： TZXDRMPHCUPOLY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NCC#CC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid (CAS: 2171917-19-2)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid (CAS: 2171917-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a butynamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development.

Recent studies have focused on the synthetic pathways and optimization of this compound, highlighting its role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide assembly, and the incorporation of the butynamido functionality introduces additional reactivity for further modifications. Researchers have demonstrated that 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid can be efficiently coupled with various amino acids and peptides, enabling the construction of complex biomolecules with high precision.

In addition to its synthetic utility, this compound has been investigated for its potential therapeutic applications. Preliminary in vitro studies suggest that derivatives of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid exhibit notable bioactivity, including antimicrobial and anti-inflammatory properties. These findings open new avenues for the development of novel therapeutics targeting infectious diseases and chronic inflammatory conditions.

Further research has explored the mechanistic underpinnings of the compound's bioactivity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its molecular interactions with biological targets. These studies reveal that the butynamido moiety plays a critical role in binding to specific enzymes and receptors, thereby modulating their activity.

Despite these promising developments, challenges remain in the scalable production and stability of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid. Researchers are actively working on optimizing synthetic protocols to enhance yield and purity, as well as investigating strategies to improve its pharmacokinetic properties for in vivo applications.

In conclusion, the compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobut-2-ynoic acid (CAS: 2171917-19-2) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a compelling subject for ongoing research. Future studies will likely focus on expanding its applications in peptide therapeutics and exploring its potential in other areas of biomedicine.